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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Lasiol and structurally similar terpenoid

compounds isolated from the mandibular gland secretions of various ant species belonging to

the genus Lasius. The mandibular glands of these ants are a rich source of bioactive

compounds, primarily utilized for chemical communication, such as alarm signaling and

defense. Understanding the chemical diversity and biological activity of these compounds

across different species is crucial for research in chemical ecology, pheromone biology, and the

discovery of novel bioactive molecules.

Comparative Analysis of Mandibular Gland
Terpenoids
The composition of mandibular gland secretions varies significantly among different Lasius

species. While direct quantitative comparisons are limited by the available data, this table

summarizes the key terpenoid constituents identified in several species.
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Ant Species
Key
Terpenoid(s)

Chemical
Structure

Quantity per
Worker Ant

Primary
Biological
Activity

Lasius

meridionalis

(males)

Lasiol

((2S,3S)-2,3,6-

trimethylhept-5-

en-1-ol)

C₁₀H₂₀O
Data not

available

Pheromonal

(presumed)

Lasius flavus
2,6-dimethyl-5-

heptenol (DMH)
C₉H₁₈O 1.12 ± 0.58 ng

Alarm

Pheromone[1][2]

Lasius

fuliginosus
Dendrolasin C₁₅H₂₂O

Data not

available

Alarm

Pheromone[1]

Perillene C₁₀H₁₄O
Data not

available

Alarm

Pheromone[1]

Lasius umbratus Citronellol C₁₀H₂₀O ~85% of volatiles
Defensive

Secretion[3][4]

Citronellal C₁₀H₁₈O Minor component
Alarm

Pheromone[3][4]

Lasius niger

Primarily

hydrocarbons;

specific

terpenoid data

limited.

- -
Nestmate

Recognition

Lasius

(Acanthomyops)

claviger

Citronellal, Citral
C₁₀H₁₈O,

C₁₀H₁₆O

High

concentrations

Aggressive

Alarm

Pheromone

Experimental Protocols
Extraction of Mandibular Gland Secretions
This protocol describes a general method for the solvent extraction of mandibular glands from

Lasius worker ants for chemical analysis.
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Materials:

Worker ants of the desired Lasius species

Fine dissection forceps

Dissection microscope

Glass capillary tubes

Hexane (or another suitable organic solvent, e.g., dichloromethane)

Gas chromatography-mass spectrometry (GC-MS) vials with inserts

Procedure:

Ant Collection: Collect worker ants from a laboratory colony or a field location.

Dissection: Under a dissection microscope, carefully hold the ant's body with one pair of

forceps and gently grasp the base of a mandible with another pair.

Gland Removal: Pull the mandible to carefully detach it from the head capsule. The

mandibular gland is typically attached to the base of the mandible.

Extraction: Immediately place the dissected mandibular gland into a GC-MS vial insert

containing a known, small volume of hexane (e.g., 10-20 µL).

Pooling (Optional): For species with small glands or low concentrations of target compounds,

glands from multiple individuals can be pooled into the same vial.

Analysis: The resulting extract is then ready for analysis by GC-MS to identify and quantify

the volatile compounds.

Bioassay for Alarm Pheromone Activity: Mandible
Opening Response (MOR)
This bioassay is used to determine the alarm-inducing potential of isolated compounds by

observing a characteristic defensive behavior in ants.
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Materials:

Worker ants of the test species

Small pipette tips or similar restraining devices

Filter paper discs

Micropipette

Synthetic standards of the test compounds (e.g., Lasiol, DMH) dissolved in a solvent (e.g.,

hexane) at various concentrations

Solvent control (hexane)

Positive control (a crushed ant head or a live, alarmed ant)

Procedure:

Ant Preparation: Gently secure individual worker ants in pipette tips, leaving their heads and

antennae exposed. Allow the ants to acclimate for a period (e.g., 1-2 hours).

Stimulus Application: Prepare a series of filter paper discs, each treated with a different

concentration of the test compound solution or a control.

Exposure: Present a treated filter paper disc to the antennae of a restrained ant at a

standardized distance.

Observation: Record the ant's behavioral response, specifically noting the opening of its

mandibles as an indicator of an alarm or aggressive response.

Data Analysis: Compare the frequency and intensity of the mandible opening response

across different compound concentrations and against the controls to determine the

bioactivity of the test substance.

Visualizations
Experimental Workflow for Pheromone Analysis
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Caption: Experimental workflow for the analysis of ant pheromones.

Chemosensory Pathway for Alarm Response
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Caption: Generalized chemosensory pathway for alarm pheromone perception in ants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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